Cas no 62823-14-7 (3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol)

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol structure
62823-14-7 structure
Product Name:3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol
CAS No:62823-14-7
MF:C10H12O3
MW:180.200483322144
MDL:MFCD02682039
CID:501717
PubChem ID:2776393
Update Time:2025-04-19

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)methanol
    • 2H-1,5-Benzodioxepin-7-methanol,3,4-dihydro-
    • 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YLMETHANOL
    • 3,4-dihydro-2h-1,5-benzodioxepine-7-ylmethanol
    • 3,4-Trimethylendioxy-benzylalkohol
    • Oprea1_149881
    • SDCCGMLS-0065974.P001
    • SCHEMBL3083264
    • MFCD02682039
    • DTXSID90380040
    • AKOS009158595
    • 62823-14-7
    • 3,4-Dihydro-2H-1,5-benzodioxepin-7-ylmethanol, AldrichCPR
    • FT-0614307
    • CS-0326801
    • SY312579
    • 3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol
    • MDL: MFCD02682039
    • Inchi: 1S/C10H12O3/c11-7-8-2-3-9-10(6-8)13-5-1-4-12-9/h2-3,6,11H,1,4-5,7H2
    • InChI Key: FREFWPXUSXRBLF-UHFFFAOYSA-N
    • SMILES: O1C2C=C(CO)C=CC=2OCCC1

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 315.9±11.0 °C at 760 mmHg
  • Flash Point: 144.9±19.3 °C
  • Refractive Index: 1.554
  • PSA: 38.69000
  • LogP: 1.34020
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol Security Information

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol Pricemore >>

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